2-(4-Chloro-2,5-dimethoxybenzenesulfonamido)benzoic acid

• IUPAC Name: 2-[(4-chloro-2,5-dimethoxyphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C15H14ClNO6S/c1-22-12-8-14(13(23-2)7-10(12)16)24(20,21)17-11-6-4-3-5-9(11)15(18)19/h3-8,17H,1-2H3,(H,18,19)
• InChI Key: GFUBLHHOMZSCNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C15H14ClNO6S
• Molecular Weight: 371.8 g/mol

Description

The compound “2-(4-Chloro-2,5-dimethoxybenzenesulfonamido)benzoic acid” is a benzoic acid derivative with a sulfonamide group and methoxy groups attached to the benzene ring. Benzoic acid derivatives are commonly used in the production of pharmaceuticals, dyes, plastics, and insect repellents.

Molecular Structure Analysis

The molecular structure of this compound would likely show a benzene ring core with the various functional groups (chloro, methoxy, sulfonamido, and carboxylic acid) attached at the specified positions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the carboxylic acid group might undergo reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar functional groups like carboxylic acid and sulfonamide would likely make the compound soluble in polar solvents.

Scientific Research Applications

Environmental Applications

Water Purification

Research demonstrates the efficacy of photocatalytic degradation of organic pollutants in water, utilizing titanium dioxide suspensions under UV light. This process, applicable to compounds similar to 2-(4-Chloro-2,5-dimethoxybenzenesulfonamido)benzoic acid, highlights its potential role in environmental remediation efforts, particularly in the purification of water contaminated with complex organic molecules (Matthews, 1990).

Chemical Synthesis and Characterization

Synthetic Methodologies

The synthesis of derivatives of benzenesulfonamido compounds plays a crucial role in the development of chemotherapeutic agents, as demonstrated in studies exploring the synthesis of derivatives for the treatment of spontaneous cancers (Woolley & Hoeven, 1965). These methodologies underscore the importance of chemical synthesis in creating compounds with potential therapeutic applications.

Molecular Interactions

The binding interactions between sulfonylureas, phenothiazines, and proteins such as bovine serum albumin have been studied to understand the pharmacokinetics of these compounds. This research indicates the potential for 2-(4-Chloro-2,5-dimethoxybenzenesulfonamido)benzoic acid to interact with biological molecules, influencing its bioavailability and efficacy (Zia & Price, 1975).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many sulfonamide derivatives are used as antibiotics, where they inhibit bacterial growth by mimicking para-aminobenzoic acid, a substrate of the enzyme dihydropteroate synthetase.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Generally, compounds with a sulfonamide group can cause allergic reactions in some individuals.

Future Directions

The future directions for this compound would depend on its properties and potential applications. It could be explored for use in various fields such as pharmaceuticals, agriculture, or materials science.